N-(6-((2-((4-acetamidophenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)-3-fluorobenzamide
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Description
N-(6-((2-((4-acetamidophenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)-3-fluorobenzamide is a useful research compound. Its molecular formula is C21H18FN5O3S and its molecular weight is 439.47. The purity is usually 95%.
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Scientific Research Applications
Potential in Cancer Research
Compounds with similar structural features have been explored for their anticancer activity. For instance, derivatives of 6-fluorobenzo[b]pyran have shown anticancer activity at low concentrations compared to reference drugs like 5-fluorodeoxyuridine, suggesting a potential for structural analogs, including N-(6-((2-((4-acetamidophenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)-3-fluorobenzamide, in cancer research (Hammam et al., 2005).
Role in Anti-inflammatory Research
Derivatives of N-(4, 6-dimethylpyridin-2-yl) have been synthesized and evaluated for anti-inflammatory activity, suggesting a potential application for this compound in the development of new anti-inflammatory agents (Robert-Piessard et al., 1997).
Explorations in Metabolic Stability
Research has been conducted on the metabolic stability of compounds with similar structures, aiming to improve the pharmacological profile of potential therapeutic agents. This involves modifying the molecular structure to reduce or eliminate metabolic deacetylation, which could be relevant for optimizing the efficacy of this compound (Stec et al., 2011).
Cardiovascular Research Implications
The presence of pyridazinone moieties in compounds has been linked to cardio-active properties, suggesting that this compound could have implications in cardiovascular research, especially in the development of cardioactive agents (Imran & Abida, 2016).
Antimicrobial Activity
Compounds with fluoro and thiazole moieties have shown promising antimicrobial activity, indicating that this compound might be explored for its antimicrobial properties, contributing to the development of new antimicrobial agents (Desai et al., 2013).
properties
IUPAC Name |
N-[6-[2-(4-acetamidoanilino)-2-oxoethyl]sulfanylpyridazin-3-yl]-3-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18FN5O3S/c1-13(28)23-16-5-7-17(8-6-16)24-19(29)12-31-20-10-9-18(26-27-20)25-21(30)14-3-2-4-15(22)11-14/h2-11H,12H2,1H3,(H,23,28)(H,24,29)(H,25,26,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RDBWQXOSILBISX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)NC(=O)CSC2=NN=C(C=C2)NC(=O)C3=CC(=CC=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18FN5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.